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Compound of Interest

Compound Name: 15-Methylhenicosanoyl-CoA

Cat. No.: B15550151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate safety, operational, and disposal guidance for 15-
Methylhenicosanoyl-CoA. Given that specific safety and disposal data for this compound are

not readily available, the following procedures are based on best practices for handling similar

long-chain fatty acyl-CoA compounds and general laboratory chemical safety protocols.

Hazard Profile and Safety Recommendations
While a specific Safety Data Sheet (SDS) for 15-Methylhenicosanoyl-CoA is not publicly

available, data from analogous long-chain acyl-CoA compounds indicate potential hazards.

Users should handle this compound with care, assuming it may present risks similar to those

outlined below.

Summary of Potential Hazards:
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Hazard Category Description Precautionary Statements

Skin Irritation
May cause skin irritation upon

contact.[1][2]

P264: Wash skin thoroughly

after handling.[1][2] P280:

Wear protective gloves.[1][2]

P302 + P352: IF ON SKIN:

Wash with plenty of water.[1]

Eye Irritation
May cause serious eye

irritation.[1][2]

P280: Wear eye

protection/face protection.[1][2]

Respiratory Irritation

May cause respiratory irritation

if inhaled as a dust or aerosol.

[1][2]

P261: Avoid breathing mist or

vapours.[1][2] P271: Use only

outdoors or in a well-ventilated

area.[1][2]

Corrosivity May be corrosive to metals.[1]
P234: Keep only in original

packaging.[1]

Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment when handling 15-
Methylhenicosanoyl-CoA. This includes, but is not limited to:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat to protect street clothing.

Respiratory Protection: If there is a risk of generating aerosols or dust, use a respirator as

determined by a risk assessment.

Standard Disposal Protocol for 15-
Methylhenicosanoyl-CoA
The following is a step-by-step guide for the proper disposal of 15-Methylhenicosanoyl-CoA
and associated waste.
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Step 1: Waste Segregation and Collection

Solid Waste: Collect any solid 15-Methylhenicosanoyl-CoA, contaminated consumables

(e.g., pipette tips, microfuge tubes), and spill cleanup materials in a dedicated, clearly

labeled hazardous waste container. The container should be made of a non-reactive

material.

Liquid Waste: If 15-Methylhenicosanoyl-CoA is in a solution, collect it in a labeled, sealed,

and non-reactive hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Sharps Waste: Any contaminated sharps (e.g., needles, razor blades) must be disposed of in

a designated sharps container.

Step 2: Labeling of Waste Containers

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "15-
Methylhenicosanoyl-CoA".

Include the approximate concentration and quantity of the waste.

Note any other chemical constituents in the waste mixture.

Affix the date the waste was first added to the container.

Step 3: Storage of Chemical Waste

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Ensure the storage area is cool and dry.

Secondary containment should be used to prevent the spread of material in case of a leak.

Step 4: Scheduling Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.
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Do not allow hazardous waste to accumulate for an extended period.

Step 5: Spill and Decontamination Procedures

Minor Spills: In the event of a small spill, wear appropriate PPE, absorb the material with an

inert absorbent (e.g., vermiculite, sand), and collect it in the designated solid hazardous

waste container. Clean the spill area with a suitable solvent and then with soap and water.

Major Spills: For larger spills, evacuate the area and contact your institution's EHS or

emergency response team immediately.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 15-
Methylhenicosanoyl-CoA.
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Caption: Disposal workflow for 15-Methylhenicosanoyl-CoA.

Disclaimer: The information provided is a general guide. Always consult the specific Safety

Data Sheet provided by the supplier and your institution's chemical hygiene and disposal plans.

Your Environmental Health and Safety department is the primary resource for guidance on

chemical handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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